Cas no 65733-16-6 (S-Methoprene)

• Product Name: S-Methoprene
• CAS No: 65733-16-6
• MF: C₁₉H₃₄O₃
• MW: 310.47146654129
• MDL: MFCD00867612
• CID: 505927
• Update Time: 2026-04-29

S-Methoprene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2E,4E,7S)-
• (S)-(+)-Methoprene
• (S)-(+)-Methoprene​
• (S)-Methoprene
• ISOPROPYL (2E,4E,7S)-11-METHOXY-3,7,11-TRIMETHYLDODECA-2,4-DIENOATE
• S-(+)-METHOPRENE
• S-(+)-Methoprene 0.95
• S-Methoprene Standard
• (2E,4E,7S)-11-Methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid isopropyl ester
• (2E,4E,7S)-1-Methylethyl 11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
• 7S-Methoprene
• Flea killer plus
• isopropyl (E,E)-(7S)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
• isopropyl-S-(2E,4E)-11-methoxy-3,7,11-trimethyl-dodecadienoate
• S-(+)-11-methoxy-3,7,11-trimethyl-2E,4E-dodecad
• S-METHOPRENE
• S-(+)烯虫酯
• S- (+)-METHOPRENE
• S-Methoprene

• MDL： MFCD00867612
• Inchi： InChI=1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8+,17-14+/t16-/m1/s1
• InChI Key： NFGXHKASABOEEW-GYMWBFJFSA-N
• SMILES： CC(C)OC(=O)/C=C(\C)/C=C/C[C@@H](C)CCCC(C)(C)OC

Computed Properties

• Exact Mass: 310.25100
• Monoisotopic Mass: 310.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 0.913
• Boiling Point: 385.7 °C at 760 mmHg
• Flash Point: 385.7 °C at 760 mmHg
• Refractive Index: 1.462
• PSA: 35.53000
• LogP: 5.06200
• Specific Rotation: +5.1 (c=10mg/ml methanol)

S-Methoprene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on S-Methoprene

S-Methoprene: A Comprehensive Guide to the Insect Growth Regulator (CAS No. 65733-16-6)

S-Methoprene (CAS No. 65733-16-6) is a highly effective insect growth regulator (IGR) widely used in pest control and agricultural applications. As a synthetic analog of juvenile hormone, it disrupts the life cycle of insects by preventing larvae from maturing into adults. This mechanism makes it a preferred choice for controlling pests like mosquitoes, fleas, and stored-product insects. Its low toxicity to mammals and non-target species has made it a popular alternative to traditional insecticides, aligning with the growing demand for eco-friendly pest control solutions.

The chemical structure of S-Methoprene (CAS No. 65733-16-6) ensures its stability and longevity in various environments, enhancing its efficacy in both residential and commercial settings. Recent trends show increased interest in sustainable pest management, with searches for "safe insect growth regulators" and "non-toxic mosquito control" rising significantly. This aligns with S-Methoprene's role in integrated pest management (IPM) programs, where it is often combined with other methods to reduce chemical reliance.

One of the most searched questions about S-Methoprene is, "How does S-Methoprene work?" The answer lies in its ability to mimic juvenile hormones, blocking the metamorphosis process in insects. Unlike neurotoxic insecticides, it targets specific biological pathways, minimizing resistance development—a critical advantage in an era where pest resistance to chemicals is a major concern. Researchers and pest control professionals frequently highlight its use in "mosquito larvicides" and "pet flea treatments," underscoring its versatility.

Environmental safety is another hot topic linked to S-Methoprene. Studies confirm its rapid degradation in sunlight and soil, reducing long-term ecological impact. This feature has spurred its adoption in organic farming and public health initiatives, particularly in combating mosquito-borne diseases like Zika and dengue. Users searching for "biodegradable insect growth regulators" will find S-Methoprene a compelling option due to its favorable environmental profile.

In agriculture, S-Methoprene (CAS No. 65733-16-6) is valued for protecting crops from invasive species without harming pollinators—a key concern amid global bee population decline. Its selective action addresses the demand for "pollinator-safe pesticides," a frequently searched term among farmers and environmentalists. Regulatory agencies like the EPA and WHO have approved its use, further validating its safety and efficacy.

Innovations in formulation technologies, such as time-release granules and water-dispersible powders, have expanded S-Methoprene's applications. These advancements cater to users seeking "long-lasting pest control solutions"—a trending search phrase. Additionally, its compatibility with biological controls (e.g., predatory insects) makes it a cornerstone of modern sustainable agriculture practices.

To summarize, S-Methoprene (CAS No. 65733-16-6) stands out as a science-backed tool for targeted pest management. Its alignment with contemporary priorities—sustainability, safety, and resistance management—ensures its relevance in evolving markets. For those researching "best IGR for home use" or "agricultural insect growth regulators," this compound offers a proven, adaptable solution backed by decades of research and real-world success.